N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide

• IUPAC Name: 4-pentoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• InChI: InChI=1S/C20H26N2O4S/c1-2-3-4-15-26-18-9-7-17(8-10-18)20(23)22-14-13-16-5-11-19(12-6-16)27(21,24)25/h5-12H,2-4,13-15H2,1H3,(H,22,23)(H2,21,24,25)
• InChI Key: FUCMGZHMQIHEQW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide, also known as ABT-639, is a novel and selective T-type calcium channel blocker. It is a potent analgesic agent that has been extensively studied for its potential use in the treatment of chronic pain conditions.

Mechanism of Action

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide selectively blocks T-type calcium channels, which are involved in the initiation and propagation of action potentials in sensory neurons. By blocking these channels, N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide reduces the excitability of sensory neurons and decreases the transmission of pain signals to the brain.
Biochemical and Physiological Effects:
N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has been shown to reduce pain behavior in animal models of chronic pain conditions. It has also been shown to reduce the firing of sensory neurons in response to painful stimuli. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide does not affect the activity of other ion channels or receptors, which reduces the risk of side effects.

Advantages and Limitations for Lab Experiments

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has several advantages for lab experiments. It is highly selective for T-type calcium channels, which reduces the risk of off-target effects. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide is also potent and effective in animal models of chronic pain conditions. However, N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has limitations in terms of its solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

For the study of N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide include investigating its potential use in combination with other analgesic agents, studying its pharmacokinetics and bioavailability in humans, and developing more stable and soluble analogs.

Scientific Research Applications

N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has been studied extensively for its potential use in the treatment of chronic pain conditions. It has been shown to be effective in animal models of neuropathic pain, inflammatory pain, and osteoarthritis pain. N-{2-[4-(aminosulfonyl)phenyl]ethyl}-4-(pentyloxy)benzamide has also been studied for its potential use in the treatment of epilepsy and hypertension.